2-amino-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxygluco
2-amino-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxygluco
Brand Name:
Vulcanchem
CAS No.:
138430-53-2
VCID:
VC0237731
InChI:
InChI=1S/C22H39N3O15/c1-7(30)24-9(3-26)19(39-22-14(25-8(2)31)18(36)16(34)12(6-29)38-22)20(10(32)4-27)40-21-13(23)17(35)15(33)11(5-28)37-21/h3,9-22,27-29,32-36H,4-6,23H2,1-2H3,(H,24,30)(H,25,31)/t9-,10+,11+,12+,13+,14+,15+,16+,17+,18+,19+,20+,21-,22-/m0/s1
SMILES:
CC(=O)NC1C(C(C(OC1OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)O)N)CO)O)O
Molecular Formula:
C20H28Cl4Ru2
Molecular Weight:
585.6 g/mol
2-amino-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxygluco
CAS No.: 138430-53-2
Main Products
VCID: VC0237731
Molecular Formula: C20H28Cl4Ru2
Molecular Weight: 585.6 g/mol
| CAS No. | 138430-53-2 |
|---|---|
| Product Name | 2-amino-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxygluco |
| Molecular Formula | C20H28Cl4Ru2 |
| Molecular Weight | 585.6 g/mol |
| IUPAC Name | N-[(2R,3R,4R,5S,6R)-2-[(2R,3R,4R,5R)-2-acetamido-4-[(2S,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,6-dihydroxy-1-oxohexan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide |
| Standard InChI | InChI=1S/C22H39N3O15/c1-7(30)24-9(3-26)19(39-22-14(25-8(2)31)18(36)16(34)12(6-29)38-22)20(10(32)4-27)40-21-13(23)17(35)15(33)11(5-28)37-21/h3,9-22,27-29,32-36H,4-6,23H2,1-2H3,(H,24,30)(H,25,31)/t9-,10+,11+,12+,13+,14+,15+,16+,17+,18+,19+,20+,21-,22-/m0/s1 |
| Standard InChIKey | QJKNXGWUJQHJMA-URGUNTPUSA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1O[C@H]([C@H](C=O)NC(=O)C)[C@@H]([C@@H](CO)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)N)CO)O)O |
| SMILES | CC(=O)NC1C(C(C(OC1OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)O)N)CO)O)O |
| Canonical SMILES | CC(=O)NC1C(C(C(OC1OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)O)N)CO)O)O |
| Synonyms | 2-amino-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxyglucopyranoside GlcN-GlcNAc-GlcNAc (chito) |
| PubChem Compound | 197385 |
| Last Modified | Nov 11 2021 |
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